Cas no 187670-58-2 (Ethanone,2,2,2-trifluoro-1-[(3R)-3-methyl-1-pyrrolidinyl]-)

• Product Name: Ethanone,2,2,2-trifluoro-1-[(3R)-3-methyl-1-pyrrolidinyl]-
• CAS No: 187670-58-2
• MF: C₇H₁₀F₃NO
• MW: 181.155612468719
• CID: 115089
• PubChem ID: 45080815
• Update Time: 2025-04-18

Ethanone,2,2,2-trifluoro-1-[(3R)-3-methyl-1-pyrrolidinyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,2,2,2-trifluoro-1-[(3R)-3-methyl-1-pyrrolidinyl]-
• 2,2,2-trifluoro-1-[(3R)-3-methylpyrrolidin-1-yl]ethanone
• Pyrrolidine, 3-methyl-1-(trifluoroacetyl)-, (R)- (9CI)
• 2,2,2-Trifluoro-1-[(3R)-3-methylpyrrolidin-1-yl]ethan-1-one
• SCHEMBL12910026
• 187670-58-2
• DTXSID80664104
• KAPVVIHTLSIRRF-RXMQYKEDSA-N

• Inchi： 1S/C7H10F3NO/c1-5-2-3-11(4-5)6(12)7(8,9)10/h5H,2-4H2,1H3/t5-/m1/s1
• InChI Key： KAPVVIHTLSIRRF-RXMQYKEDSA-N
• SMILES： FC(C(N1CC[C@@H](C)C1)=O)(F)F

Computed Properties

• Exact Mass: 181.0715
• Monoisotopic Mass: 181.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 20.31